Cas no 1352305-34-0 (3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE)

• Product Name: 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE
• CAS No: 1352305-34-0
• MF: C₁₃H₁₆N₂O₈
• MW: 328.274744033813
• MDL: MFCD20921685
• CID: 4592013
• Update Time: 2025-10-16

3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE Chemical and Physical Properties

Names and Identifiers

• 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE

• MDL： MFCD20921685
• Inchi： 1S/C9H12N2.2C2H2O4/c1-2-8(6-10-4-1)9-3-5-11-7-9;2*3-1(4)2(5)6/h1-2,4,6,9,11H,3,5,7H2;2*(H,3,4)(H,5,6)
• InChI Key： AGZMJTXCSCMPGS-UHFFFAOYSA-N
• SMILES： C1=NC=CC=C1C1CCNC1.C(O)(=O)C(O)=O.C(O)(=O)C(O)=O

Experimental Properties

• Color/Form: Pale-yellow to Yellow-brown Solid

3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P280;P305+P351+P338
• Storage Condition：Room temperature

Additional information on 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE

Introduction to 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE (CAS No: 1352305-34-0) and Its Emerging Applications in Chemical Biology

3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE, identified by the Chemical Abstracts Service Number (CAS No) 1352305-34-0, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a unique structural motif combining a pyrrolidine and pyridine ring system with a dioxalate functional group, exhibits intriguing chemical properties that make it a valuable scaffold for drug discovery and molecular recognition studies.

The structural composition of 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE contributes to its versatility, enabling interactions with biological targets through both hydrophobic and hydrogen bonding interactions. The presence of the pyrrolidine ring provides a flexible three-membered heterocycle, which is commonly found in biologically active molecules, while the pyridine moiety introduces additional electronic and steric features that can modulate binding affinity. The dioxalate group, on the other hand, introduces multiple carboxylate functionalities, enhancing the compound’s ability to engage with various biological partners.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds for therapeutic applications. Among these, 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE has emerged as a promising candidate due to its unique structural features. Studies have demonstrated its potential in inhibiting certain enzymes and receptors involved in inflammatory pathways, making it a candidate for further exploration in the development of anti-inflammatory agents.

One of the most compelling aspects of 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE is its ability to act as a scaffold for structure-based drug design. Researchers have leveraged computational modeling techniques to understand how this compound interacts with biological targets at the molecular level. These studies have revealed that the compound can bind to specific pockets on enzymes and receptors, modulating their activity in a way that could lead to therapeutic benefits.

Furthermore, the dioxalate group in 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE has been shown to enhance the compound’s solubility and bioavailability, which are critical factors for drug development. Improved solubility can lead to better absorption and distribution within the body, while enhanced bioavailability ensures that the compound reaches its target site in sufficient concentrations to exert its desired effects.

Recent experimental studies have also explored the pharmacokinetic properties of 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE. These studies have provided valuable insights into how the compound is metabolized and eliminated from the body. Understanding these processes is essential for optimizing drug dosages and minimizing potential side effects. Preliminary findings suggest that the compound undergoes biotransformation via cytochrome P450 enzymes, which is a common metabolic pathway for many pharmaceuticals.

The potential applications of 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE extend beyond traditional drug development. Researchers are exploring its use in diagnostic imaging and as a tool for studying protein-protein interactions. The compound’s ability to bind specifically to certain biological targets makes it an ideal candidate for developing probes that can visualize these interactions in real-time. This could revolutionize our understanding of complex biological processes and aid in the development of more targeted therapies.

Another exciting area of research involves using 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE as a building block for more complex molecules. By modifying its structure through chemical synthesis, researchers can create novel derivatives with enhanced properties. For example, attaching functional groups to the pyrrolidine or pyridine rings can alter binding affinities or introduce new mechanisms of action. This modular approach allows for rapid exploration of chemical space and accelerates the discovery of new bioactive compounds.

The synthesis of 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE itself presents an interesting challenge due to its complex structural features. However, advances in synthetic chemistry have made it possible to produce this compound with high purity and yield. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography ensure that researchers have access to high-quality material for their studies.

In conclusion, 3-PYRROLIDIN-3-YLPYRIDINE DIOXALATE (CAS No: 1352305-34-0) represents a significant advancement in chemical biology research. Its unique structural features, combined with its promising biological activities, make it a valuable tool for drug discovery and molecular studies. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in developing innovative therapies and diagnostic tools.